Cas no 1406-65-1 (Chlorophyll a)

• Product Name: Chlorophyll a
• CAS No: 1406-65-1
• MF: C₅₅H₇₂MgN₄O₅
• MW: 893.4890
• MDL: MFCD00071051
• CID: 176999
• PubChem ID: 87565851
• Update Time: 2025-09-28

Chlorophyll a Chemical and Physical Properties

Names and Identifiers

• Chlorophylls
• CHLOROPHYLL
• Chlorophyll, oil soluble
• Chlorophylls, Na salt
• e140
• C01793
• c.i.1956
• Chromule
• chlorofyl
• Chlorophyl
• deodophyll
• chlorofolin
• l-gruenno.1
• chlorophyll a
• Magnesium;16-ethenyl-11-ethyl-3-methoxycarbonyl-12,17,21,26-tetramethyl-22-[3-oxo-3-(3,7,11,15-tetra
• CHLOROPHYLL-A
• YF5Q9EJC8Y
• V0301
• Magnesium;16-ethenyl-11-ethyl-3-methoxycarbonyl-12,17,21,26-tetramethyl-22-[3-oxo-3-(3,7,11,15-tetramethylhexadec-2-enoxy)propyl]-23,24,25-triaza-7-azanidahexacyclo[18.2.1.15,8.110,13.115,18.02,6]hexacosa-1(23),2(6),4,8(26),9,11,13(25),14,16,18(24),19-undecaen-4-olate
• Magnesium;(3R,21S,22S)-16-ethenyl-11-ethyl-3-methoxycarbonyl-12,17,21,26-tetramethyl-22-[3-oxo-3-[(E)-3,7,11,15-tetramethylhexadec-2-enoxy]propyl]-23,24,25-triaza-7-azanidahexacyclo[18.2.1.15,8.110,13.115,18.02,6]hexacosa-1(23),2(6),4,8(26),9,11,13(25),14,16,18(24),19-undecaen-4-olate
• magnesium(2+) 16-ethenyl-11-ethyl-3-(methoxycarbonyl)-12,17,21,26-tetramethyl-4-oxo-22-{3-oxo-3-[(3,7,11,15-tetramethylhexadec-2-en-1-yl)oxy]propyl}-7,23,24,25-tetraazahexacyclo[18.2.1.1?,?.1(1)?,(1)(3).1(1)?,(1)?.0(2),?]hexacosa-1(23),5,7,9,11,13(25),14,16,18(24),19-decaene-2,26-diide
• Q43177
• 1406-65-1
• G77831
• Q133878
• CID 5748352
• Chlorophyll a

• MDL： MFCD00071051
• Inchi： 1S/C55H73N4O5.Mg/c1-13-39-35(8)42-28-44-37(10)41(24-25-48(60)64-27-26-34(7)23-17-22-33(6)21-16-20-32(5)19-15-18-31(3)4)52(58-44)50-51(55(62)63-12)54(61)49-38(11)45(59-53(49)50)30-47-40(14-2)36(9)43(57-47)29-46(39)56-42;/h13,26,28-33,37,41,51H,1,14-25,27H2,2-12H3,(H-,56,57,58,59,61);/q-1;+2/p-1/b34-26+;/t32-,33-,37+,41+,51-;/m1./s1
• InChI Key： ATNHDLDRLWWWCB-AENOIHSZSA-M
• SMILES： [Mg+2].[O-]C1=C2C(C([H])([H])[H])=C3C([H])=C4C(C([H])([H])C([H])([H])[H])=C(C([H])([H])[H])C(C([H])=C5C(C([H])=C([H])[H])=C(C([H])([H])[H])C(C([H])=C6[C@@]([H])(C([H])([H])[H])[C@]([H])(C([H])([H])C([H])([H])C(=O)OC([H])([H])/C(/[H])=C(\C([H])([H])[H])/C([H])([H])C([H])([H])C([H])([H])[C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])[C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])C(C(=C2[N-]3)[C@@]1([H])C(=O)OC([H])([H])[H])=N6)=N5)=N4 |t:10,27,42|

Computed Properties

• Exact Mass: 892.5353131g/mol
• Monoisotopic Mass: 892.5353131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 65
• Rotatable Bond Count: 22
• Complexity: 2300
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: 11
• XLogP3: nothing
• Topological Polar Surface Area: 114

Experimental Properties

• Color/Form: Green to dark green blocks, sheets or powders, or viscous substances, slightly smelly. The melting points of chlorophyll a and chlorophyll b are 150~153 º C and 183~185 º C, respectively.
• Solubility: It is easily soluble in ether, alcohol, acetone, chloroform, carbon disulfide and benzene, poorly soluble in cold methanol, and almost insoluble in petroleum ether.
• Merck: 2155

Chlorophyll a Security Information

• RTECS：FW6420000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrapyrroles and derivatives Chlorins